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Compound of Interest

Compound Name: Ozolinone

Cat. No.: B1678133 Get Quote

Essential Safety and Handling Guide for
Ozolinone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Ozolinone, a

potent diuretic compound. Adherence to these procedures is vital for ensuring personal safety

and maintaining a secure laboratory environment. As a trusted partner in your research, we are

committed to providing value beyond the product itself by being your preferred source for

laboratory safety and chemical handling information.

Hazard Identification and Overview
Ozolinone, with the chemical name (2Z)-2-(3-methyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidin-2-

ylidene)acetic acid, is the active metabolite of the diuretic etozoline.[1] While a specific Safety

Data Sheet (SDS) for Ozolinone is not readily available in public databases, its

pharmacological activity as a diuretic warrants careful handling. Diuretics can cause

physiological effects such as increased urination, and electrolyte imbalances.[2][3] Therefore, it

is prudent to handle Ozolinone as a potent pharmaceutical compound with potential for

biological activity in researchers upon accidental exposure.

Assumed Hazards:
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Acute Toxicity: Potential for diuretic effects upon accidental ingestion, inhalation, or skin

absorption.

Irritation: Possible skin, eye, and respiratory tract irritant.

Target Organ Effects: Primarily affects the renal system.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent accidental exposure to Ozolinone. The

following table summarizes the required PPE for various laboratory operations.

Operation Hand Protection
Eye/Face

Protection

Respiratory

Protection
Body Protection

Weighing and

Aliquoting (Solid)

Double-gloving

with nitrile gloves

Safety glasses

with side shields

or safety goggles

N95 or higher-

rated respirator
Laboratory coat

Solution

Preparation

Double-gloving

with nitrile gloves

Safety glasses

with side shields

and a face shield

Use in a certified

chemical fume

hood

Laboratory coat

In-vitro/In-vivo

Dosing

Double-gloving

with nitrile gloves

Safety glasses

with side shields

or safety goggles

N95 or higher-

rated respirator

(if outside a fume

hood)

Laboratory coat

Waste Disposal
Double-gloving

with nitrile gloves

Safety glasses

with side shields

N95 or higher-

rated respirator

(if handling

powders)

Laboratory coat

Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of Ozolinone. The following workflow

outlines the key steps from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling

Designate Handling Area

Gather All Required PPE

Review Safety Information (if available)

Prepare Spill Kit

Don Appropriate PPE

Weigh Ozolinone in Ventilated Enclosure

Prepare Solutions in Fume Hood

Conduct Experiment

Decontaminate Work Surfaces

Doff PPE Correctly

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1. A step-by-step workflow for the safe handling of Ozolinone.
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Experimental Protocols
Weighing Solid Ozolinone:

Don all required PPE as specified in the table above.

Perform weighing operations within a ventilated balance enclosure or a chemical fume hood

to minimize inhalation exposure.

Use anti-static weighing dishes to prevent dispersal of the powder.

Carefully transfer the weighed compound to a sealed container.

Clean the balance and surrounding surfaces with a damp cloth after use to remove any

residual powder. Dispose of the cloth as hazardous waste.

Preparing Ozolinone Solutions:

Don all required PPE.

Conduct all solution preparation activities within a certified chemical fume hood.

Slowly add the solvent to the weighed Ozolinone to avoid splashing.

Ensure the container is securely capped and mixed thoroughly.

Label the solution container clearly with the compound name, concentration, date, and

hazard symbols.

Disposal Plan
Proper disposal of Ozolinone and contaminated materials is critical to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Solid Ozolinone
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Liquid Waste (Solutions)

Collect in a dedicated, sealed, and labeled

hazardous waste container. Do not mix with

other solvent waste unless compatibility is

confirmed.

Contaminated PPE (Gloves, etc.)
Dispose of in a designated hazardous waste

container immediately after use.

Contaminated Labware (disposable)
Place in a designated hazardous waste

container.

All waste must be disposed of through your institution's environmental health and safety (EHS)

office in accordance with local, state, and federal regulations for pharmaceutical waste.[4]

Waste Generation

Waste Segregation

Final Disposal

Solid Ozolinone

Hazardous Solid Waste Container

Ozolinone Solutions

Hazardous Liquid Waste Container

Contaminated PPE

Hazardous PPE Waste Container

Arrange Pickup with EHS Office

Incineration at a Permitted Facility
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Figure 2. Logical flow for the proper disposal of Ozolinone waste.

By adhering to these safety protocols, you can minimize the risks associated with handling

Ozolinone and ensure a safe and productive research environment. Always consult your

institution's safety officer for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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